Temazepam-d8
Overview
Description
Temazepam-d8 is intended for use as an internal standard for the quantification of temazepam by GC-or LC-MS. Temazepam is a benzodiazepine compound that positively modulates GABAA receptors to produce antihypnotic and anxiolytic effects. It is regulated as a Schedule IV compound in the United States. This product is intended for forensic and research purposes.
Scientific Research Applications
Premedication in Minor Surgery
Temazepam, a benzodiazepine, has been explored as a pre-anesthetic medication for minor surgery, showing superior sedative effects compared to diazepam, with high patient acceptance (Amarasekera, 1980).
Drug Adoption Process
A study focusing on temazepam's adoption by doctors after its introduction to the market highlighted the role of commercial forces in its reception, indicating an influence on prescribing habits (Peay & Peay, 1988).
Pharmacological Analysis
Temazepam's pharmacokinetics and methodological advancements in its determination in plasma and urine via high-performance liquid chromatography are significant for clinical research (Patterson, 1986).
Altitude-Related Studies
Research at high altitudes investigated temazepam's effects on nocturnal oxygenation and performance, finding it effective in reducing periodic breathing without impairing next-day performance (Nickol et al., 2006).
Interaction with Alcohol
A study examining temazepam's interaction with alcohol in relation to P300 amplitude and reaction time provided insights into its effects on the central nervous system and potential implications for safety and therapeutic use (Martin & Siddle, 2003).
Clinical Trials and Efficacy
Temazepam has been part of various clinical trials assessing its efficacy as a hypnotic, including comparisons with other benzodiazepines and evaluating its impact on sleep patterns and patient behavior (Jackson et al., 1982).
Effects on Breathing in COPD Patients
A study examined temazepam's effects on circadian respiratory function in patients with severe COPD, finding no significant changes in respiratory function and improvements in total sleep time (Stege et al., 2010).
Use in Pediatric Dentistry
Research has also been conducted on temazepam's effectiveness in sedating pediatric dental patients, comparing it with other sedatives and evaluating its safety and efficacy (Tsinidou et al., 2009).
Applications in Traumatic Stress Response
Temazepam's use in managing acute traumatic stress response, particularly in improving sleep and reducing PTSD severity, has been explored, suggesting potential clinical usefulness (Mellman et al., 1998).
Neurochemical Impact Studies
Studies have also examined temazepam's impact on neurochemicals like enkephalins in the central nervous system, offering insights into its broader pharmacological effects (Herman & Kowalski, 1983).
Long-term Efficacy Evaluation
Long-term sleep laboratory evaluations of temazepam have contributed to understanding its efficacy and safety profile over extended use periods (Mitler et al., 1979).
Pharmacokinetics in Various Species
Research on temazepam's pharmacokinetics across different species, including humans, has provided valuable data for comparative pharmacological studies (Schwarz, 1979).
properties
Product Name |
Temazepam-d8 |
|---|---|
Molecular Formula |
C16H5D8ClN2O2 |
Molecular Weight |
308.8 |
InChI |
InChI=1S/C16H13ClN2O2/c1-19-13-8-7-11(17)9-12(13)14(18-15(20)16(19)21)10-5-3-2-4-6-10/h2-9,15,20H,1H3/i1D3,2D,3D,4D,5D,6D |
InChI Key |
SEQDDYPDSLOBDC-JGUCLWPXSA-N |
SMILES |
[2H]C1=C([2H])C([2H])=C([2H])C([2H])=C1C(C(C=C(Cl)C=C2)=C2N3C([2H])([2H])[2H])=NC(O)C3=O |
synonyms |
N-Methyloxazepam-d8; NSC 246303; Ro 5-5345-d8; Ro 5-5354-d8; Wy 3917-d8 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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